Cas no 1630371-79-7 (2,3-Difluoro-4-methylmandelic acid)

• Product Name: 2,3-Difluoro-4-methylmandelic acid
• CAS No: 1630371-79-7
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4939230
• Update Time: 2023-08-22

2,3-Difluoro-4-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methylmandelic acid

• Inchi： 1S/C9H8F2O3/c1-4-2-3-5(7(11)6(4)10)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： SGJNDVAQDPHJRV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C)C=CC=1C(C(=O)O)O)F

Computed Properties

• Exact Mass: 202.04415044 g/mol
• Monoisotopic Mass: 202.04415044 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.5
• Molecular Weight: 202.15